Cas no 1704081-44-6 ((3-Chloro-4-(3-(4-methylpiperazin-1-yl)propoxy)phenyl)boronic acid)

• Product Name: (3-Chloro-4-(3-(4-methylpiperazin-1-yl)propoxy)phenyl)boronic acid
• CAS No: 1704081-44-6
• MF: C₁₄H₂₂BClN₂O₃
• MW: 312.600082874298
• MDL: MFCD28400432
• CID: 4674321
• Update Time: 2025-05-21

(3-Chloro-4-(3-(4-methylpiperazin-1-yl)propoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-chloro-4-(3-(4-methylpiperazin-1-yl)propoxy)phenyl)boronic acid
• AM88289
• (3-Chloro-4-(3-(4-methylpiperazin-1-yl)propoxy)phenyl)boronic acid

• MDL： MFCD28400432
• Inchi： 1S/C14H22BClN2O3/c1-17-6-8-18(9-7-17)5-2-10-21-14-4-3-12(15(19)20)11-13(14)16/h3-4,11,19-20H,2,5-10H2,1H3
• InChI Key： KNBGKBMRGHYRKM-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=CC=1OCCCN1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 304
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (3-Chloro-4-(3-(4-methylpiperazin-1-yl)propoxy)phenyl)boronic acid

Introduction to (3-Chloro-4-(3-(4-methylpiperazin-1-yl)propoxy)phenyl)boronic Acid

Boronic acids have emerged as a versatile class of compounds in modern organic chemistry, playing a pivotal role in the synthesis of complex molecules, particularly in the fields of drug discovery and materials science. Among these, (3-Chloro-4-(3-(4-methylpiperazin-1-yl)propoxy)phenyl)boronic acid, with CAS No. 1704081-44-6, stands out as a compound of significant interest due to its unique structural features and potential applications. This compound is a derivative of phenylboronic acid, modified with a chloro group and a piperazine-containing propoxy substituent, making it a valuable intermediate in various chemical reactions.

The structure of (3-Chloro-4-(3-(4-methylpiperazin-1-yl)propoxy)phenyl)boronic acid is characterized by its aromatic ring system, which is substituted at the 3-position with a chlorine atom and at the 4-position with a propoxy group linked to a 4-methylpiperazine moiety. This combination of functional groups imparts the compound with unique electronic and steric properties, making it highly reactive in cross-coupling reactions such as the Suzuki-Miyaura coupling. These reactions are fundamental in the construction of biaryl compounds, which are widely used in pharmaceuticals and agrochemicals.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. For instance, researchers have explored its use as a building block in the synthesis of bioactive molecules targeting various therapeutic areas. The presence of the piperazine ring introduces additional flexibility and hydrogen bonding capabilities, which are advantageous in drug design. Moreover, the boronic acid functionality allows for precise control over regioselectivity during coupling reactions, enabling the creation of complex molecular architectures.

From an analytical standpoint, (3-Chloro-4-(3-(4-methylpiperazin-1-yl)propoxy)phenyl)boronic acid has been extensively studied using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its conformational preferences and intermolecular interactions, which are critical for understanding its reactivity and stability under different reaction conditions.

In terms of applications, this compound has found utility in the synthesis of heterocyclic compounds, which are prevalent in medicinal chemistry. Its ability to participate in both palladium-catalyzed and nickel-catalyzed cross-couplings has made it a valuable reagent in multi-component synthesis strategies. Furthermore, its compatibility with various protecting groups and its stability under mild reaction conditions make it an attractive choice for large-scale synthesis.

Looking ahead, ongoing research is focused on optimizing the synthesis of (3-Chloro-4-(3-(4-methylpiperazin-1-yl)propoxy)phenyl)boronic acid to enhance yield and reduce costs. Additionally, efforts are being made to explore its potential in emerging areas such as organocatalysis and click chemistry. The compound's versatility is expected to drive further innovations in chemical synthesis and materials science.

In conclusion, (3-Chloro-4-(3-(4-methylpiperazin-1-yl)propoxy)phenyl)boronic acid represents a significant advancement in boronic acid chemistry. Its unique structure, reactivity, and compatibility with modern synthetic techniques position it as an essential tool for researchers across diverse disciplines. As new applications continue to be discovered, this compound will undoubtedly remain at the forefront of chemical innovation.